4-{[N-(4-methoxyphenyl)-N-(methylsulfonyl)alanyl]amino}benzamide

• IUPAC Name: 4-[2-(4-methoxy-N-methylsulfonylanilino)propanoylamino]benzamide
• InChI: InChI=1S/C18H21N3O5S/c1-12(18(23)20-14-6-4-13(5-7-14)17(19)22)21(27(3,24)25)15-8-10-16(26-2)11-9-15/h4-12H,1-3H3,(H2,19,22)(H,20,23)
• InChI Key: FNGGGMZLRINUBI-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=C(C=C1)C(=O)N)N(C2=CC=C(C=C2)OC)S(=O)(=O)C
• Molecular Formula: C18H21N3O5S
• Molecular Weight: 391.4 g/mol

Description

4-{[N-(4-methoxyphenyl)-N-(methylsulfonyl)alanyl]amino}benzamide, also known as MSA-1, is a chemical compound that has shown potential in the field of scientific research. MSA-1 is a peptide-based molecule that has been synthesized to target specific receptors in the body.

Mechanism of Action

4-{[N-(4-methoxyphenyl)-N-(methylsulfonyl)alanyl]amino}benzamide targets specific receptors in the body, including the somatostatin receptor subtype 2 (SSTR2). SSTR2 is overexpressed in various cancer types, making it an attractive target for cancer therapy. This compound binds to SSTR2, leading to the inhibition of cell growth and induction of apoptosis in cancer cells. This compound also inhibits the production of certain growth factors, such as vascular endothelial growth factor (VEGF), which is important for angiogenesis.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In addition to its anti-cancer properties, this compound has been shown to have anti-inflammatory effects. It has also been shown to inhibit the production of certain hormones, such as insulin and glucagon. This compound has been studied in animal models and has been shown to have no significant toxicity.

Advantages and Limitations for Lab Experiments

One advantage of 4-{[N-(4-methoxyphenyl)-N-(methylsulfonyl)alanyl]amino}benzamide is its specificity for SSTR2, which allows for targeted therapy. This compound has also been shown to have low toxicity, making it a potentially safe therapeutic agent. However, this compound has limitations in terms of its stability and solubility, which can affect its efficacy in vivo. Additionally, further studies are needed to determine the optimal dosage and delivery method for this compound.

Future Directions

There are several future directions for research on 4-{[N-(4-methoxyphenyl)-N-(methylsulfonyl)alanyl]amino}benzamide. One area of research is the optimization of the synthesis method to improve the stability and solubility of the molecule. Another area of research is the development of novel delivery methods, such as nanoparticle-based delivery systems, to improve the efficacy of this compound in vivo. Additionally, further studies are needed to determine the optimal dosage and treatment regimen for this compound in various cancer types. Finally, the potential use of this compound in combination with other therapeutic agents should be explored.

Scientific Research Applications

4-{[N-(4-methoxyphenyl)-N-(methylsulfonyl)alanyl]amino}benzamide has shown potential in the field of scientific research, particularly in the area of cancer research. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to induce apoptosis in cancer cells. This compound has been studied in various cancer types, including breast cancer, prostate cancer, and melanoma.